Cas no 941950-40-9 (N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 941950-40-9
• MF: C₂₁H₂₆N₂O₄S₂
• MW: 434.57214307785
• CID: 5513023
• Update Time: 2025-07-17

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonamide, N-[1-(ethylsulfonyl)-1,2,3,4-tetrahydro-7-quinolinyl]-5,6,7,8-tetrahydro-
• N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• InChI Key： NCNAXBLCCNEMEX-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC=C1S(NC1=CC2=C(C=C1)CCCN2S(CC)(=O)=O)(=O)=O

Additional information on N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

Comprehensive Overview of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 941950-40-9)

The compound N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 941950-40-9) is a structurally complex sulfonamide derivative that has garnered significant interest in pharmaceutical and biochemical research. Its unique molecular architecture, featuring both tetrahydroquinoline and tetrahydronaphthalene moieties, makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzymatic pathways and receptor interactions, which could lead to breakthroughs in drug development.

In recent years, the demand for novel sulfonamide-based compounds like N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide has surged due to their versatility in medicinal chemistry. This compound's ethanesulfonyl group enhances its bioavailability, while the tetrahydroquinoline core contributes to its binding affinity with biological targets. Such characteristics align with current trends in precision medicine, where researchers seek molecules with high specificity and minimal off-target effects.

The synthesis of 941950-40-9 involves multi-step organic reactions, including sulfonylation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, efforts are underway to optimize its synthesis using eco-friendly solvents and catalysts, addressing concerns about environmental sustainability in pharmaceutical manufacturing.

One of the most frequently searched questions about this compound revolves around its potential applications. Preliminary studies suggest that N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide may exhibit activity against specific protein targets implicated in inflammatory and metabolic disorders. Its sulfonamide moiety, a common pharmacophore in FDA-approved drugs, further supports its therapeutic potential. However, comprehensive clinical trials are needed to validate these hypotheses.

From a commercial perspective, the global market for specialized sulfonamides like 941950-40-9 is expanding, driven by increasing R&D investments in niche therapeutic areas. Pharmaceutical companies are actively exploring partnerships to license or co-develop derivatives of this compound, reflecting its high value in drug discovery pipelines. Analysts predict that its patent landscape and manufacturing scalability will play pivotal roles in shaping its future market trajectory.

In summary, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide represents a compelling case study at the intersection of chemistry and biomedicine. Its structural complexity, coupled with emerging research on its biological activities, positions it as a molecule to watch in the coming years. As scientific inquiries into its mechanisms and applications continue, this compound may well become a cornerstone in next-generation therapeutics.